Cas no 686264-90-4 (1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione)

• Product Name: 1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• CAS No: 686264-90-4
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 1071708
• PubChem ID: 49758043
• Update Time: 2025-11-01

1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• AKOS015839198
• 686264-90-4
• AEDRACQGOSWAFL-UHFFFAOYSA-N
• 1-benzyl-7-methylpyrido[2,3-d][1,3]oxazine-2,4-dione
• FT-0682603
• A9128
• 1-benzyl-7-methyl-1H,2H,4H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• SCHEMBL1522428
• DTXSID20677839
• 1-benzyl-7-methyl-2H-pyrido[2,3-d][1,3]oxazine-2,4(1H)-dione
• DB-074048

• MDL： MFCD17011912
• Inchi： 1S/C15H12N2O3/c1-10-7-8-12-13(16-10)17(15(19)20-14(12)18)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： AEDRACQGOSWAFL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=NC=2N(C1=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.08479225g/mol
• Monoisotopic Mass: 268.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 461.6±55.0 °C at 760 mmHg
• Flash Point: 233.0±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Additional information on 1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione

Research Brief on 1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione (CAS: 686264-90-4)

1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione (CAS: 686264-90-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

The compound belongs to the pyrido[2,3-d][1,3]oxazine family, which is known for its diverse pharmacological properties. Recent studies have focused on optimizing the synthesis of 1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to achieve these goals, resulting in more efficient production processes.

In terms of biological activity, 1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione has shown promising results in preclinical studies. It exhibits inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its interaction with certain protein targets suggests possible applications in oncology, particularly in the inhibition of tumor growth and metastasis.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. For instance, it has been demonstrated to modulate key signaling pathways, such as the NF-κB pathway, which plays a critical role in inflammation and immune responses. These findings highlight the compound's potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione as a drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future research. Ongoing studies are exploring structural modifications and formulation strategies to overcome these limitations.

In conclusion, 1-Benzyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione represents a promising scaffold for drug discovery. Its unique chemical structure and diverse biological activities make it a valuable subject for further investigation. Continued research efforts are expected to uncover new therapeutic applications and optimize its pharmacological profile for clinical use.